Cas no 2865130-22-7 (1-Oxa-3,8-diazaspiro[4.5]decane-8-carboxylic acid, 1,1-dimethylethyl ester)

1-Oxa-3,8-diazaspiro[4.5]decane-8-carboxylic acid, 1,1-dimethylethyl ester is a spirocyclic compound featuring a unique heterocyclic structure combining oxygen and nitrogen atoms within a rigid framework. The tert-butyl ester group enhances stability, making it suitable for synthetic applications where protecting group strategies are required. Its spirocyclic core offers steric and electronic modulation, which can be advantageous in medicinal chemistry for designing bioactive molecules with improved selectivity or pharmacokinetic properties. The compound’s structural complexity and functional group compatibility make it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals or agrochemicals. Its purity and well-defined reactivity profile ensure consistent performance in multistep synthetic routes.
1-Oxa-3,8-diazaspiro[4.5]decane-8-carboxylic acid, 1,1-dimethylethyl ester structure
2865130-22-7 structure
Product Name:1-Oxa-3,8-diazaspiro[4.5]decane-8-carboxylic acid, 1,1-dimethylethyl ester
CAS No:2865130-22-7
MF:C12H22N2O3
MW:242.314683437347
CID:6787356
Update Time:2025-05-26

1-Oxa-3,8-diazaspiro[4.5]decane-8-carboxylic acid, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Oxa-3,8-diazaspiro[4.5]decane-8-carboxylic acid, 1,1-dimethylethyl ester
    • tert-butyl 1-oxa-3,8-diazaspiro[4.5]decane-8-carboxylate
    • Inchi: 1S/C12H22N2O3/c1-11(2,3)17-10(15)14-6-4-12(5-7-14)8-13-9-16-12/h13H,4-9H2,1-3H3
    • InChI Key: YRVGHANTMLVLHK-UHFFFAOYSA-N
    • SMILES: O1C2(CCN(C(OC(C)(C)C)=O)CC2)CNC1

Experimental Properties

  • Density: 1.13±0.1 g/cm3(Predicted)
  • Boiling Point: 348.2±42.0 °C(Predicted)
  • pka: 8.06±0.20(Predicted)

1-Oxa-3,8-diazaspiro[4.5]decane-8-carboxylic acid, 1,1-dimethylethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1709748-100mg
tert-Butyl 1-oxa-3,8-diazaspiro[4.5]decane-8-carboxylate
2865130-22-7 98%
100mg
¥1680.00 2024-05-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1709748-250mg
tert-Butyl 1-oxa-3,8-diazaspiro[4.5]decane-8-carboxylate
2865130-22-7 98%
250mg
¥2625.00 2024-05-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1709748-1g
tert-Butyl 1-oxa-3,8-diazaspiro[4.5]decane-8-carboxylate
2865130-22-7 98%
1g
¥5625.00 2024-05-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1709748-5g
tert-Butyl 1-oxa-3,8-diazaspiro[4.5]decane-8-carboxylate
2865130-22-7 98%
5g
¥15749.00 2024-05-20

1-Oxa-3,8-diazaspiro[4.5]decane-8-carboxylic acid, 1,1-dimethylethyl ester Related Literature

Additional information on 1-Oxa-3,8-diazaspiro[4.5]decane-8-carboxylic acid, 1,1-dimethylethyl ester

Introduction to 1-Oxa-3,8-diazaspiro[4.5]decane-8-carboxylic acid, 1,1-dimethylethyl ester (CAS No. 2865130-22-7) and Its Applications in Modern Chemical Biology

1-Oxa-3,8-diazaspiro[4.5]decane-8-carboxylic acid, 1,1-dimethylethyl ester, identified by the CAS number 2865130-22-7, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its distinctive spirocyclic framework and potential biological activities. This compound belongs to a class of heterocyclic molecules that feature a spiro connection between an oxygen atom and a nitrogen atom, creating a rigid bicyclic system that may confer specific steric and electronic properties favorable for interactions with biological targets.

The molecular structure of 1-Oxa-3,8-diazaspiro[4.5]decane-8-carboxylic acid, 1,1-dimethylethyl ester incorporates a spirocyclic core composed of a cyclohexane ring fused to a piperazine-like moiety, with an ester functional group at the 8-position and a tert-butyl ester substituent at the 1-position. This arrangement not only provides a stable scaffold but also introduces regions of chemical diversity that can be exploited for modulating biological function. The presence of both oxygen and nitrogen atoms in close proximity within the spirocycle suggests potential for hydrogen bonding interactions, which are critical for binding to proteins and other biomolecules.

In recent years, the interest in spirocyclic compounds has surged due to their ability to exhibit high binding affinity and selectivity towards biological targets. The spirocyclic motif disrupts planarity in molecular structures, which can enhance binding interactions by optimizing geometric complementarity between the ligand and the target site. This property has made such compounds valuable scaffolds for drug discovery efforts aimed at developing small-molecule inhibitors or modulators.

One of the most compelling aspects of 1-Oxa-3,8-diazaspiro[4.5]decane-8-carboxylic acid, 1,1-dimethylethyl ester is its potential as a building block for more complex pharmacophores. The carboxylic acid ester at the 8-position can be readily modified through various chemical transformations, such as hydrolysis to yield a free carboxylic acid or further derivatization to introduce additional functional groups. This flexibility allows chemists to fine-tune the properties of the molecule, including solubility, metabolic stability, and binding affinity.

Recent studies have begun to explore the biological activities of related spirocyclic compounds, revealing promising applications in areas such as enzyme inhibition and receptor modulation. For instance, derivatives of 1-Oxa-3,8-diazaspiro[4.5]decane-8-carboxylic acid, 1,1-dimethylethyl ester have shown potential as inhibitors of certain kinases and other enzymes implicated in diseases such as cancer and inflammation. The rigid spirocycle provides a scaffold that can mimic natural substrates or transition states, thereby facilitating precise interactions with enzymatic active sites.

The tert-butyl ester substituent at the 1-position of 1-Oxa-3,8-diazaspiro[4.5]decane-8-carboxylic acid, 1,1-dimethylethyl ester also contributes to its structural complexity and potential biological relevance. This bulky group can influence both the conformational preferences of the molecule and its interactions with biological targets by introducing steric hindrance that may enhance selectivity over off-target proteins.

In addition to its pharmacological potential, 1-Oxa-3,8-diazaspiro[4.5]decane-8-carboxylic acid, 1,1-dimethylethyl ester has been investigated for its role in materials science applications. The unique structural features of this compound make it a candidate for developing novel polymers or organic electronic materials where rigidity and specific functional group arrangements are desirable.

The synthesis of 1-Oxa-3,8-diazaspiro[4.5]decane-8-carboxylic acid, 1,1-dimethylethyl ester represents a significant achievement in synthetic chemistry due to the challenges associated with constructing the spirocyclic framework under mild conditions while maintaining high regioselectivity. Advances in transition-metal-catalyzed reactions have enabled more efficient routes to these complex molecules, opening up new possibilities for their exploration in both academic research and industrial applications.

Looking ahead, continued research into 1-Oxa-3,8-diazaspiro[4.5]decane-8-carboxylic acid, 1,1-dimethylethyl ester and its derivatives holds promise for uncovering novel therapeutic agents with improved efficacy and reduced side effects compared to existing treatments. The ability to modify key structural features while retaining biological activity makes this compound an attractive candidate for further development by medicinal chemists.

The growing body of evidence supporting the utility of spirocyclic compounds in drug discovery underscores their importance as privileged scaffolds in modern chemical biology. As synthetic methodologies continue to evolve and our understanding of biological targets deepens, 1-Oxa-3,, 8, -diazaspiro\[4.\(5\)]decane-\(8\)-carboxylic acid, \( \text{tert-butyl} \)ester (CAS No.\( \text{2865130}\)-\( \text{22}\)-\( \text{7} \)) is poised to play an increasingly significant role in shaping the future of therapeutic innovation.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.